![molecular formula C12H14 B072867 1-Phenyl-1-hexyne CAS No. 1129-65-3](/img/structure/B72867.png)
1-Phenyl-1-hexyne
Overview
Description
1-Phenyl-1-hexyne is an alkyne . It has a linear formula of C6H5C≡C(CH2)3CH3 . The molecular weight is 158.24 .
Synthesis Analysis
Stereoselective hydrogenation of 1-phenyl-1-hexyne at 298K and atmospheric pressure of H2 over Pd catalysts supported on mesostructured silica has been reported . Polymerization of 1-phenyl-1-hexyne by pentahalides of niobium and tantalum has also been reported .Molecular Structure Analysis
The molecular structure of 1-Phenyl-1-hexyne is represented by the SMILES string CCCCC#Cc1ccccc1 . The InChI key is VBRLZTLFLNZEPZ-UHFFFAOYSA-N .Chemical Reactions Analysis
1-Phenyl-1-hexyne undergoes stereoselective hydrogenation at 298K and atmospheric pressure of H2 over Pd catalysts supported on mesostructured silica . It also undergoes polymerization by pentahalides of niobium and tantalum . Additionally, it can undergo electrolytically induced, base-catalyzed isomerization to 1-phenyl-1, 2-hexadiene in dimethylformamide containing tetra-n-butylammonium perchlorate using a glassy carbon rotating ring-disk electrode .Physical And Chemical Properties Analysis
1-Phenyl-1-hexyne is a solid at room temperature . It has a refractive index of 1.5349 (lit.) and a density of 0.9 g/mL at 25 °C (lit.) . The boiling point is 229-232 °C (lit.) .Scientific Research Applications
Organic Building Blocks
“1-Phenyl-1-hexyne” is used as an organic building block in various chemical reactions . It’s a key component in the synthesis of complex organic molecules.
Stereoselective Hydrogenation
It has been reported that “1-Phenyl-1-hexyne” undergoes stereoselective hydrogenation at 298K and atmospheric pressure of H2 over Pd catalysts supported on mesostructured silica . This process is crucial in the production of certain pharmaceuticals and fine chemicals.
Polymerization
“1-Phenyl-1-hexyne” can be polymerized by pentahalides of niobium and tantalum . This process is used to create polymers with specific properties for use in various industries, including plastics and coatings.
Electrolytically Induced Isomerization
There has been a reported case of electrolytically induced, base-catalyzed isomerization of “1-Phenyl-1-hexyne” to “1-Phenyl-1,2-hexadiene” in dimethylformamide containing tetra-n-butylammonium perchlorate . This process is used in the production of certain types of polymers and resins.
Thermophysical Property Data
The National Institute of Standards and Technology (NIST) has critically evaluated thermophysical property data for "1-Phenyl-1-hexyne" . These data are essential for engineers and scientists working in fields such as chemical engineering, materials science, and physical chemistry.
Synthesis of Complex Organic Molecules
With its linear formula of C6H5C≡C(CH2)3CH3, “1-Phenyl-1-hexyne” is used in the synthesis of complex organic molecules . These molecules have applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
Mechanism of Action
Target of Action
1-Phenyl-1-hexyne is an alkyne Alkynes are known to participate in a variety of chemical reactions, including polymerization and hydrogenation .
Mode of Action
1-Phenyl-1-hexyne interacts with its targets through chemical reactions. For instance, it undergoes stereoselective hydrogenation over palladium (Pd) catalysts supported on mesostructured silica . This reaction involves the addition of hydrogen (H2) across the triple bond of the alkyne, converting it to an alkane.
Biochemical Pathways
It’s known that 1-phenyl-1-hexyne can participate in polymerization reactions catalyzed by pentahalides of niobium and tantalum . This suggests that it could potentially influence pathways related to polymer synthesis or degradation.
Pharmacokinetics
Its physical properties such as boiling point (229-232 °c) and density (09 g/mL at 25 °C) have been reported . These properties can influence its bioavailability and pharmacokinetics.
Result of Action
The molecular and cellular effects of 1-Phenyl-1-hexyne’s action depend on the specific reactions it undergoes. For instance, in the case of hydrogenation, the triple bond of the alkyne is reduced to a single bond, resulting in an alkane . This could potentially alter the physical and chemical properties of the molecule, influencing its interactions with other molecules or cellular components.
properties
IUPAC Name |
hex-1-ynylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBRLZTLFLNZEPZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC#CC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50150206 | |
Record name | Benzene, 1-hexynyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50150206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] Colorless to yellow liquid; [Alfa Aesar MSDS] | |
Record name | 1-Phenyl-1-hexyne | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/19398 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
1-Phenyl-1-hexyne | |
CAS RN |
1129-65-3 | |
Record name | 1-Hexyn-1-ylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1129-65-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 1-hexynyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001129653 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-hexynyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50150206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Phenyl-1-hexyne | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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